Cas no 1251601-45-2 (methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate)

• Product Name: methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate
• CAS No: 1251601-45-2
• MF: C₂₂H₁₉N₅O₅
• MW: 433.416764497757
• CID: 5396612
• Update Time: 2025-11-06

methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• UTCSVOKJJPGWDF-UHFFFAOYSA-N
• methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate

• Inchi： 1S/C22H19N5O5/c1-14-7-3-6-10-17(14)32-20-19-25-27(22(30)26(19)12-11-23-20)13-18(28)24-16-9-5-4-8-15(16)21(29)31-2/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： UTCSVOKJJPGWDF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CN1C(=O)N2C=CN=C(OC3=CC=CC=C3C)C2=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate

Methyl 2-{2-[8-(2-Methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate (CAS No. 1251601-45-2): An Overview

Methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate (CAS No. 1251601-45-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate is intricate and involves multiple functional groups. The core structure consists of a triazolopyrazine ring system substituted with a methylphenoxy group and an acetamido moiety. The presence of these functional groups imparts specific chemical properties and reactivity to the compound.

The synthesis of this compound typically involves multi-step reactions. One common approach is to start with the formation of the triazolopyrazine core through a series of condensation and cyclization reactions. Subsequently, the methylphenoxy group is introduced via an etherification reaction, followed by the attachment of the acetamido group through an amide formation step. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Activities

Methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate has been extensively studied for its biological activities. One of its key properties is its ability to modulate specific biological targets. Research has shown that this compound exhibits potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development.

In particular, studies have demonstrated that this compound has significant anti-inflammatory and anti-cancer properties. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. Additionally, it has exhibited cytotoxic effects on various cancer cell lines, suggesting its potential as an anticancer agent.

Pharmacological Applications

The pharmacological applications of methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate are diverse and promising. Its anti-inflammatory properties make it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit COX enzymes reduces the production of prostaglandins, which are key mediators of inflammation.

In the context of cancer therapy, this compound has shown promise in preclinical studies. It has been found to induce apoptosis in cancer cells and inhibit their proliferation. Furthermore, it has demonstrated synergistic effects when used in combination with other anticancer drugs, enhancing their therapeutic efficacy.

Recent Research Advancements

Recent research has further elucidated the mechanisms underlying the biological activities of methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate. Studies have focused on understanding its interactions with specific protein targets and signaling pathways. For example, it has been shown to modulate the activity of kinases involved in cell proliferation and survival.

Moreover, efforts are underway to optimize the structure of this compound to enhance its pharmacological properties. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activities. These findings have guided the design of more potent and selective analogs with improved therapeutic potential.

Conclusion

Methyl 2-{2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate (CAS No. 1251601-45-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.